Cas no 1232407-68-9 (1-(2-bromo-6-fluorophenyl)ethan-1-ol)

• Product Name: 1-(2-bromo-6-fluorophenyl)ethan-1-ol
• CAS No: 1232407-68-9
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD22573033
• CID: 1091051
• PubChem ID: 58572546
• Update Time: 2025-11-06

1-(2-bromo-6-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-fluorophenyl)ethanol
• 1-(2-bromo-6-fluorophenyl)ethan-1-ol

• MDL： MFCD22573033
• Inchi： 1S/C8H8BrFO/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3
• InChI Key： JIUIEPDQCBTIEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C(C)O)F

Additional information on 1-(2-bromo-6-fluorophenyl)ethan-1-ol

Chemical Profile of 1-(2-bromo-6-fluorophenyl)ethan-1-ol (CAS No: 1232407-68-9)

1-(2-bromo-6-fluorophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 1232407-68-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organic molecule, featuring a bromine substituent at the 2-position and a fluorine atom at the 6-position of a phenyl ring, combined with an ethanol side chain, makes it a versatile intermediate in the synthesis of various bioactive molecules. The structural peculiarities of this compound contribute to its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The bromo and fluorine functional groups are strategically positioned to influence the electronic properties and reactivity of the aromatic system. The presence of these halogens enhances the compound's ability to participate in various chemical transformations, such as cross-coupling reactions, which are fundamental in constructing more intricate molecular architectures. These reactions are often catalyzed by transition metals like palladium or copper, enabling the formation of carbon-carbon bonds that are critical for drug molecule synthesis.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their unique metabolic stability and improved pharmacokinetic profiles. Compounds like 1-(2-bromo-6-fluorophenyl)ethan-1-ol are being explored for their potential in creating drugs with enhanced bioavailability and reduced degradation. The fluorine atom, being electronegative, can modulate the electronic distribution within the molecule, influencing both its binding affinity to biological targets and its overall pharmacological activity.

The bromo substituent at the ortho position relative to the fluorine atom introduces steric and electronic effects that can be leveraged in designing molecules with specific interactions. For instance, such structural motifs have been utilized in the development of kinase inhibitors, where precise spatial orientation is crucial for effective binding to enzyme active sites. The ethanol moiety at the other end of the carbon chain provides a handle for further functionalization, allowing chemists to attach diverse pharmacophores or linkers necessary for drug delivery systems.

Current research in medicinal chemistry increasingly employs computational methods to predict the properties and reactivity of novel compounds. 1-(2-bromo-6-fluorophenyl)ethan-1-ol has been subjected to virtual screening and molecular docking studies to identify its potential as a scaffold for therapeutic intervention. These studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammatory disorders. The combination of computational predictions with experimental validation has accelerated the discovery pipeline for new drug candidates.

The synthesis of 1-(2-bromo-6-fluorophenyl)ethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromo and fluorine atoms at specific positions on the phenyl ring, followed by nucleophilic substitution or condensation reactions to attach the ethanol side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

One notable application of this compound lies in its role as a building block for more complex molecules with therapeutic potential. For example, researchers have utilized derivatives of 1-(2-bromo-6-fluorophenyl)ethan-1-ol to develop small-molecule inhibitors targeting protein-protein interactions that play a role in cellular signaling pathways. Such inhibitors could offer new treatments for conditions characterized by aberrant signaling, including certain types of cancer and autoimmune diseases.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate the structure and purity of compounds like 1-(2-bromo-6-fluorophenyl)ethan-1-ol. These analytical methods provide critical data for understanding their behavior in biological systems and optimizing their pharmacological properties.

Future directions in research may explore modifications to the bromo and fluorine substituents or alterations to the ethanol side chain to enhance specific biological activities. For instance, introducing additional halogen atoms or heteroatoms could further modulate reactivity or binding affinity. Additionally, exploring different stereochemical configurations might reveal novel pharmacological profiles not observed with existing analogs.

The versatility of 1-(2-bromo-6-fluorophenyl)ethan-1-ol as an intermediate underscores its importance in synthetic chemistry and drug development. Its structural features make it a valuable starting point for generating libraries of compounds with diverse biological activities. As research continues to uncover new therapeutic targets and challenges, compounds like this will remain instrumental in addressing unmet medical needs through innovative chemical solutions.